Cas no 1261812-40-1 (2-Chloro-5-(2,4,5-trichlorophenyl)nicotinic acid)

• Product Name: 2-Chloro-5-(2,4,5-trichlorophenyl)nicotinic acid
• CAS No: 1261812-40-1
• MF: C₁₂H₅Cl₄NO₂
• MW: 336.985599279404
• CID: 4969979
• Update Time: 2025-05-20

2-Chloro-5-(2,4,5-trichlorophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(2,4,5-trichlorophenyl)nicotinic acid

• Inchi： 1S/C12H5Cl4NO2/c13-8-3-10(15)9(14)2-6(8)5-1-7(12(18)19)11(16)17-4-5/h1-4H,(H,18,19)
• InChI Key： VATDLOJAVSWHMK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C=NC(=C(C(=O)O)C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 344
• XLogP3: 4.8
• Topological Polar Surface Area: 50.2

Additional information on 2-Chloro-5-(2,4,5-trichlorophenyl)nicotinic acid

Compound CAS No. 1261812-40-1: 2-Chloro-5-(2,4,5-Trichlorophenyl)Nicotinic Acid

2-Chloro-5-(2,4,5-Trichlorophenyl)Nicotinic Acid, also known by its CAS number 1261812-40-1, is a highly specialized chemical compound with significant applications in the field of agrochemistry. This compound belongs to the class of chlorinated nicotinic acid derivatives, which have been extensively studied for their potential as plant growth regulators and pest control agents. The structure of this compound is characterized by a nicotinic acid backbone with a chlorine atom at the 2-position and a trichlorophenyl group at the 5-position. This unique substitution pattern contributes to its distinct chemical properties and biological activity.

The synthesis of 2-Chloro-5-(2,4,5-Trichlorophenyl)Nicotinic Acid involves a series of multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, making it more efficient and environmentally friendly. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. This compound is typically synthesized via a combination of nucleophilic aromatic substitution and chlorination reactions, with intermediates such as trichlorobenzene playing a critical role in the process.

In terms of biological activity, chlorinated nicotinic acid derivatives like this compound have been shown to exhibit potent herbicidal properties. Studies conducted in controlled laboratory settings have demonstrated that this compound can effectively inhibit the growth of various weed species by interfering with essential biochemical pathways. The mechanism of action involves disruption of photosynthesis and cell division in target plants, leading to stunted growth or complete inhibition of development. These findings have sparked interest in exploring its potential as a component in herbicide formulations.

One of the most recent breakthroughs in the study of nicotinic acid derivatives is their application in sustainable agriculture practices. Researchers are investigating how these compounds can be used as bio-stimulants to enhance crop resilience against environmental stressors such as drought and salinity. Preliminary results indicate that when applied at optimal concentrations, this compound can improve plant stress tolerance without adverse effects on yield or quality. This dual functionality—as both a herbicide and a plant growth regulator—positions it as a versatile tool in modern agricultural systems.

The environmental impact of CAS No. 1261812-40-1 has also been a focal point of recent research efforts. Scientists are evaluating its persistence in soil and water systems to ensure that its use does not pose long-term ecological risks. Early studies suggest that under aerobic conditions, this compound undergoes rapid degradation due to microbial activity, reducing its potential for bioaccumulation. However, further research is needed to fully understand its environmental fate and behavior under various conditions.

In conclusion, 2-Chloro-5-(2,4,5-Trichlorophenyl)Nicotinic Acid (CAS No. 1261812-40-1) represents a promising advancement in agrochemical development. Its unique chemical structure endows it with versatile biological activities that make it suitable for multiple applications in agriculture. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in sustainable farming practices worldwide.